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Compound of Interest

Compound Name: FY-56

Cat. No.: B15537817 Get Quote

Initial searches for a compound designated "FY-56" in scientific and chemical databases have

not yielded a specific molecule matching this identifier within the context of pharmaceutical

research or drug development. The search results did, however, identify two similarly named

compounds, C.I. Disperse Yellow 56 and Solvent Yellow 56, which are primarily used as

industrial dyes.

It is possible that "FY-56" is an internal, proprietary name for a compound not yet disclosed in

public literature, or a typographical error. This report summarizes the available information on

the two identified dyes.

C.I. Disperse Yellow 56
C.I. Disperse Yellow 56 is a dye with the chemical formula C₂₁H₁₅N₅O₂.[1]

Table 1: Physicochemical Properties of C.I. Disperse Yellow 56[1]
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Property Value

Molecular Weight 369.4 g/mol

Molecular Formula C₂₁H₁₅N₅O₂

IUPAC Name

4-hydroxy-3-[(4-

phenyldiazenylphenyl)diazenyl]-1H-quinolin-2-

one

CAS Number 54077-16-6

Solvent Yellow 56
Solvent Yellow 56, also known as N,N-diethyl-p-(phenylazo)aniline, is an azo dye.[2][3] It

presents as a reddish-yellow powder and is utilized for coloring hydrocarbon solvents, oils, fats,

waxes, and polystyrene resins.[3][4][5]

Table 2: Physicochemical Properties of Solvent Yellow 56[2][3][4]

Property Value

Molecular Weight 253.34 g/mol

Molecular Formula C₁₆H₁₉N₃

IUPAC Name N,N-diethyl-4-phenyldiazenylaniline

CAS Number 2481-94-9

Melting Point 94-96 °C

Synthesis of Solvent Yellow 56
The preparation of Solvent Yellow 56 involves the diazotization of aniline, followed by a

coupling reaction with N,N-diethylbenzenamine.[4]

Experimental Workflow: Synthesis of Solvent Yellow 56
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Step 1: Diazotization of Aniline

Step 2: Azo Coupling

Aniline

Sodium Nitrite &
 Hydrochloric Acid (0-5°C)

Reacts with

Benzenediazonium Chloride

to form

N,N-Diethylaniline

Couples with

Solvent Yellow 56

to yield

Click to download full resolution via product page

Caption: General synthesis pathway for Solvent Yellow 56.

Due to the lack of information on a specific compound named "FY-56" with relevance to drug

development, it is not possible to provide further details on its discovery, experimental

protocols, quantitative data, or associated signaling pathways. The information provided is

based on compounds with similar names found in the public domain, which are industrial dyes

and not therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15537817?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Yellow-56
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Yellow-56
https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Yellow-56
https://en.wikipedia.org/wiki/Solvent_Yellow_56
https://www.chemdad.com/index.php?c=article&id=40320
https://www.precisechem.com/solvent-yellow-56-product/
https://www.precisechem.com/solvent-yellow-56-product/
https://www.benchchem.com/product/b15537817#discovery-and-synthesis-of-compound-fy-56
https://www.benchchem.com/product/b15537817#discovery-and-synthesis-of-compound-fy-56
https://www.benchchem.com/product/b15537817#discovery-and-synthesis-of-compound-fy-56
https://www.benchchem.com/product/b15537817#discovery-and-synthesis-of-compound-fy-56
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15537817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15537817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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